Cas no 923163-66-0 (1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine)

• Product Name: 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine
• CAS No: 923163-66-0
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4665143
• Update Time: 2025-05-23

1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[(2,6-dimethyl-4-morpholinyl)methyl]-
• {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}methanamine
• 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine

• Inchi： 1S/C14H22N2O/c1-11-8-16(9-12(2)17-11)10-14-5-3-13(7-15)4-6-14/h3-6,11-12H,7-10,15H2,1-2H3
• InChI Key： PJSHESVXOXQVEU-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(CN2CC(C)OC(C)C2)C=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 340.4±32.0 °C at 760 mmHg
• Flash Point: 159.6±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine

Comprehensive Overview of 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine (CAS No. 923163-66-0)

1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine, with the CAS number 923163-66-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a morpholine derivative with a phenylmethanamine moiety, making it a subject of interest for drug discovery and material science applications. Its molecular design offers potential for modulating biological activity, particularly in targeting specific enzymes or receptors.

The compound’s synthetic versatility and structural complexity have made it a focal point for researchers exploring novel therapeutic agents. Recent trends in drug development emphasize the importance of small-molecule modulators, and 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine fits into this category due to its potential as a bioactive scaffold. Questions frequently searched in academic and industrial circles include: "What are the applications of morpholine derivatives in medicine?" and "How can phenylmethanamine compounds be optimized for drug delivery?" These inquiries highlight the growing relevance of such compounds in modern science.

From a chemical synthesis perspective, CAS 923163-66-0 is often discussed in the context of amine functionalization and heterocyclic chemistry. The incorporation of the 2,6-dimethylmorpholine group enhances the compound’s stability and bioavailability, which are critical factors in pharmacokinetic optimization. Researchers are also investigating its potential role in central nervous system (CNS) targeting, given the morpholine ring’s prevalence in neuroactive compounds.

In the realm of material science, this compound’s aromatic and aliphatic hybrid structure opens doors for applications in polymer chemistry and surface modification. For instance, its amine group can serve as a cross-linking agent or a building block for advanced materials. Searches like "morpholine-based polymers" and "amine-functionalized materials" reflect the interdisciplinary interest in such molecules.

Environmental and green chemistry considerations are also driving research into 923163-66-0. With increasing emphasis on sustainable synthesis, scientists are exploring catalytic methods to produce this compound efficiently. Topics such as "eco-friendly amine synthesis" and "reducing waste in heterocyclic compound production" are frequently debated, aligning with global sustainability goals.

In summary, 1-{4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine (CAS 923163-66-0) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and green chemistry. Its structural features and functional groups make it a valuable candidate for further exploration, addressing both current scientific challenges and future innovations.